Cas no 1185115-56-3 (3,4-DIFLUORO-BENZENESULFONIC ACID)

• Product Name: 3,4-DIFLUORO-BENZENESULFONIC ACID
• CAS No: 1185115-56-3
• MF: C₆H₄F₂O₃S
• MW: 194.155967712402
• CID: 822191
• PubChem ID: 16386456
• Update Time: 2025-04-19

3,4-DIFLUORO-BENZENESULFONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3,4-DIFLUORO-BENZENESULFONIC ACID
• 3,4-Difluorobenzenesulfonic acid
• DA-17236
• SCHEMBL1979458
• AKOS015940017
• 3,4-Difluorobenzene-1-sulfonic acid
• 1185115-56-3
• DTXSID00585882

• Inchi： 1S/C6H4F2O3S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,(H,9,10,11)
• InChI Key： BHVOQJHAIJQXNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 193.98492148g/mol
• Monoisotopic Mass: 193.98492148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.609